N,N'-((1S,2S)-Cyclohexane-1,2-diyl)dipicolinamide

• IUPAC Name: N-[(1S,2S)-2-(pyridine-2-carbonylamino)cyclohexyl]pyridine-2-carboxamide
• InChI: InChI=1S/C18H20N4O2/c23-17(15-9-3-5-11-19-15)21-13-7-1-2-8-14(13)22-18(24)16-10-4-6-12-20-16/h3-6,9-14H,1-2,7-8H2,(H,21,23)(H,22,24)/t13-,14-/m0/s1
• InChI Key: BVYFDUZVVBXFBQ-KBPBESRZSA-N
• Canonical SMILES: C1CCC(C(C1)NC(=O)C2=CC=CC=N2)NC(=O)C3=CC=CC=N3
• Isomeric SMILES: C1CC[C@@H]([C@H](C1)NC(=O)C2=CC=CC=N2)NC(=O)C3=CC=CC=N3
• Molecular Formula: C18H20N4O2
• DSSTOX Substance ID: DTXSID50431401
• Molecular Weight: 324.4 g/mol
• CAS No.: 172138-95-3

Description

Levitra, known chemically as vardenafil, is a medication primarily used to treat erectile dysfunction in men. It belongs to the class of drugs known as phosphodiesterase type 5 inhibitors. Levitra works by increasing blood flow to the penis to help maintain an erection. It is taken orally and is available in various dosages .

Scientific Research Applications

Vardenafil has several scientific research applications, including:

Chemistry: It is used as a model compound in studies involving phosphodiesterase inhibitors.

Biology: Research on vardenafil helps in understanding the biochemical pathways involved in erectile dysfunction.

Medicine: Clinical studies focus on its efficacy and safety in treating erectile dysfunction and other related conditions.

Industry: Vardenafil is used in the pharmaceutical industry for the development of new drugs targeting similar pathways.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of vardenafil involves several steps, starting from commercially available starting materialsThe reaction conditions typically involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations occur efficiently .

Industrial Production Methods

In industrial settings, the production of vardenafil is scaled up using optimized synthetic routes that ensure high yield and purity. The process involves rigorous quality control measures to ensure the final product meets pharmaceutical standards. The use of advanced technologies and equipment helps in achieving consistent production outcomes .

Chemical Reactions Analysis

Types of Reactions

Vardenafil undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the molecule.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the molecule.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions involving vardenafil include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various organic solvents. The reaction conditions are carefully controlled to ensure the desired transformations occur without degrading the compound .

Major Products Formed

The major products formed from the reactions involving vardenafil depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while reduction reactions may produce deoxygenated forms of the compound .

Mechanism of Action

Vardenafil exerts its effects by inhibiting the enzyme phosphodiesterase type 5, which is responsible for the degradation of cyclic guanosine monophosphate. By inhibiting this enzyme, vardenafil increases the levels of cyclic guanosine monophosphate, leading to the relaxation of smooth muscle in the corpus cavernosum and increased blood flow to the penis. This results in an erection during sexual stimulation .

Comparison with Similar Compounds

Similar Compounds

Sildenafil: Known commercially as Viagra, it is also a phosphodiesterase type 5 inhibitor used to treat erectile dysfunction.

Tadalafil: Known commercially as Cialis, it has a longer duration of action compared to vardenafil and sildenafil.

Uniqueness of Vardenafil

Vardenafil is unique in its relatively short onset of action and its specific selectivity for phosphodiesterase type 5. This selectivity reduces the likelihood of side effects related to other phosphodiesterase enzymes, making it a preferred choice for some patients .